![molecular formula C11H14BrNS B1526822 2-{[(4-Bromophenyl)sulfanyl]methyl}pyrrolidine CAS No. 1248501-25-8](/img/structure/B1526822.png)
2-{[(4-Bromophenyl)sulfanyl]methyl}pyrrolidine
Overview
Description
“2-{[(4-Bromophenyl)sulfanyl]methyl}pyrrolidine” is a compound that contains a pyrrolidine ring, which is a five-membered ring with one nitrogen atom . The pyrrolidine ring is a common structure in many biologically active compounds . This particular compound also contains a 4-bromophenyl group and a sulfanyl group attached to the pyrrolidine ring .
Molecular Structure Analysis
The molecular structure of “2-{[(4-Bromophenyl)sulfanyl]methyl}pyrrolidine” includes a pyrrolidine ring, which contributes to the stereochemistry of the molecule and allows for efficient exploration of the pharmacophore space due to sp3 hybridization . The non-planarity of the ring also increases three-dimensional coverage .Chemical Reactions Analysis
While specific chemical reactions involving “2-{[(4-Bromophenyl)sulfanyl]methyl}pyrrolidine” are not found in the search results, pyrrolidine derivatives in general are known to be involved in a variety of chemical reactions due to their versatile structure .Scientific Research Applications
Catalysis
In the field of catalysis, researchers are examining the use of 2-{[(4-Bromophenyl)sulfanyl]methyl}pyrrolidine as a ligand for transition metal catalysts. Its potential to facilitate various organic transformations is of significant interest for green chemistry initiatives.
Each application mentioned leverages the unique chemical structure of 2-{[(4-Bromophenyl)sulfanyl]methyl}pyrrolidine , highlighting its versatility and importance in scientific research . The compound’s ability to participate in various chemical reactions and its compatibility with different research fields make it a valuable asset for innovation and discovery.
Future Directions
The future directions for “2-{[(4-Bromophenyl)sulfanyl]methyl}pyrrolidine” and similar compounds likely involve further exploration of their biological activity and potential applications in drug discovery . The design of new pyrrolidine compounds with different biological profiles is an ongoing area of research .
properties
IUPAC Name |
2-[(4-bromophenyl)sulfanylmethyl]pyrrolidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrNS/c12-9-3-5-11(6-4-9)14-8-10-2-1-7-13-10/h3-6,10,13H,1-2,7-8H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QZKDADRRVBBPHI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC1)CSC2=CC=C(C=C2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrNS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-{[(4-Bromophenyl)sulfanyl]methyl}pyrrolidine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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